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Compound of Interest

Compound Name: GLR-19

Cat. No.: B15564982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of

Glycyrrhizin (GLR), a major bioactive compound isolated from the roots of the licorice plant,

Glycyrrhiza glabra.

Core Chemical Structure
Glycyrrhizin (GLR), also known as glycyrrhizic acid, is a triterpenoid saponin.[1][2][3] Its

structure is characterized by two main components: a hydrophobic pentacyclic triterpene

aglycone and a hydrophilic sugar moiety.[4]

Aglycone: The aglycone portion of GLR is 18β-glycyrrhetinic acid (also known as

enoxolone).[1] This is a pentacyclic triterpenoid of the oleanane type.[2]

Sugar Moiety: The sugar component consists of a disaccharide of two D-glucuronic acid

molecules.[5]

Linkage: The two glucuronic acid units are linked to each other via a β-(1→2) glycosidic

bond. This disaccharide is then attached to the hydroxyl group at the C-3 position of the

glycyrrhetinic acid aglycone through an α-glycosidic linkage.[5][6]

The complete IUPAC name for glycyrrhizin is (3β,20β)-20-carboxy-11-oxo-30-norolean-12-en-

3-yl 2-O-β-D-glucopyranuronosyl-α-D-glucopyranosiduronic acid.[1][7]
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Physicochemical Properties of Glycyrrhizin
A summary of the key quantitative data for Glycyrrhizin is presented in the table below.

Property Value Reference(s)

Chemical Formula C42H62O16 [1][7]

Molar Mass 822.942 g·mol−1 [1][2]

Appearance Powder [8]

Melting Point 220 °C [9]

Solubility in Water 1–10 mg/mL (at 20 °C) [1]

Sweetness
30 to 50 times sweeter than

sucrose
[1]

Experimental Protocols for Structural Elucidation
The chemical structure of Glycyrrhizin has been determined and confirmed through a

combination of classical chemical methods and modern spectroscopic techniques.

3.1. Acid Hydrolysis

A fundamental method for determining the structure of glycosides like GLR is acid hydrolysis.

This process cleaves the glycosidic bonds, separating the aglycone from the sugar moieties.

Protocol:

Dissolve a known amount of purified Glycyrrhizin in an acidic solution (e.g., dilute sulfuric

acid or hydrochloric acid).

Heat the mixture under reflux for a specified period to ensure complete hydrolysis.

After cooling, neutralize the reaction mixture.

Extract the mixture with an organic solvent (e.g., diethyl ether or chloroform) to isolate the

water-insoluble aglycone (glycyrrhetinic acid).
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The aqueous layer, containing the sugar components, can be analyzed by techniques

such as chromatography (e.g., paper chromatography or HPLC) to identify the sugars.[6]

The isolated aglycone can be purified by crystallization and its structure confirmed by

spectroscopic methods.

3.2. Spectroscopic Analysis

Modern spectroscopic techniques provide detailed information about the molecular structure of

Glycyrrhizin.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of protons in the molecule,

helping to identify the different methyl groups and protons in the triterpene skeleton and

the sugar rings.[5][10][11]

¹³C NMR: Shows the number of carbon atoms and their chemical environments,

distinguishing between the carbons of the aglycone and the sugar units.[6][11]

2D NMR (COSY, HMQC, HMBC): These experiments establish the connectivity between

protons and carbons, allowing for the complete assignment of the ¹H and ¹³C NMR spectra

and confirming the linkage between the sugar units and the aglycone.[6]

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) provides the exact molecular weight of

Glycyrrhizin, which is used to determine its elemental formula.

Tandem mass spectrometry (MS/MS) can be used to fragment the molecule, providing

information about the sequence and linkage of the sugar units and the structure of the

aglycone.[12]
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The following diagram illustrates the chemical breakdown of Glycyrrhizin into its constituent

aglycone and sugar units through acid hydrolysis.

Glycyrrhizin (GLR)
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Acid Hydrolysis of Glycyrrhizin.

4.2. Structural Elucidation Workflow

The logical workflow for determining the chemical structure of Glycyrrhizin is depicted below,

starting from isolation to final structure confirmation.
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Workflow for Glycyrrhizin Structure Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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